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Compound of Interest

Compound Name: 3-Chloro-4-nitropyridine N-oxide

CAS No.: 76439-45-7

Cat. No.: B102940

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for 3-
Chloro-4-nitropyridine N-oxide (CAS No: 76439-45-7), a key intermediate in pharmaceutical

synthesis. The following sections detail its Nuclear Magnetic Resonance (NMR), Infrared (IR),

and Mass Spectrometry (MS) characteristics, offering valuable data for compound

identification, purity assessment, and further research and development.

Molecular Structure and Properties
Molecular Formula: C₅H₃ClN₂O₃

Molecular Weight: 174.54 g/mol

Appearance: Yellow solid

Nuclear Magnetic Resonance (NMR) Spectroscopy
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NMR spectroscopy is a powerful tool for elucidating the structure of organic molecules. The ¹H

and ¹³C NMR spectra of 3-Chloro-4-nitropyridine N-oxide provide definitive information about

its chemical environment.

Experimental Protocol - NMR
Sample Preparation: A sample of 3-Chloro-4-nitropyridine N-oxide was dissolved in a

deuterated solvent, such as dimethyl sulfoxide-d₆ (DMSO-d₆) or chloroform-d (CDCl₃), in a

standard 5 mm NMR tube.

Instrumentation: ¹H and ¹³C NMR spectra were recorded on a high-resolution spectrometer,

typically operating at a frequency of 300 MHz or higher for protons.

Data Acquisition: Standard pulse sequences were used to acquire the spectra. Chemical shifts

are reported in parts per million (ppm) relative to tetramethylsilane (TMS) as an internal

standard.

¹H NMR Data
Chemical Shift (δ)
ppm

Multiplicity Integration Assignment

8.45 d 1H H-6

8.24 s 1H H-2

7.89 d 1H H-5

¹³C NMR Data
Chemical Shift (δ) ppm Assignment

149.3 C-4

142.1 C-2

139.6 C-6

126.9 C-3

120.0 C-5
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Infrared (IR) Spectroscopy
Infrared spectroscopy is used to identify the functional groups present in a molecule. The IR

spectrum of 3-Chloro-4-nitropyridine N-oxide is characterized by the vibrational frequencies

of the pyridine N-oxide ring, the nitro group, and the carbon-chlorine bond.

Experimental Protocol - IR
Sample Preparation: For solid samples, the potassium bromide (KBr) pellet method is

commonly employed. A small amount of the compound (1-2 mg) is finely ground with

anhydrous KBr and pressed into a thin, transparent pellet.

Instrumentation: The spectrum is recorded using a Fourier-transform infrared (FT-IR)

spectrometer.

Data Acquisition: The spectrum is typically recorded in the mid-infrared range (4000-400 cm⁻¹).

Key IR Absorption Bands
While a specific experimental spectrum for 3-Chloro-4-nitropyridine N-oxide is not readily

available in the searched literature, the expected characteristic absorption bands based on its

functional groups are as follows:

Wavenumber (cm⁻¹) Vibration Intensity

~1600-1450
Aromatic C=C and C=N

stretching
Medium to Strong

~1550-1500 Asymmetric NO₂ stretching Strong

~1360-1320 Symmetric NO₂ stretching Strong

~1280-1200 N-O stretching (N-oxide) Strong

~850-750 C-Cl stretching Medium to Strong

~900-700 C-H out-of-plane bending Medium to Strong

Mass Spectrometry (MS)
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Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a molecule, aiding in its identification and structural elucidation.

Experimental Protocol - MS
Sample Introduction and Ionization: A common technique for pyridine derivatives is gas

chromatography-mass spectrometry (GC-MS) with electron ionization (EI) at 70 eV.

Instrumentation: A mass spectrometer, such as a quadrupole or time-of-flight (TOF) analyzer, is

used to separate the ions based on their mass-to-charge ratio (m/z).

Data Acquisition: The mass spectrum is recorded, showing the relative abundance of the

molecular ion and various fragment ions.

Expected Mass Spectrum Fragmentation
A definitive experimental mass spectrum for 3-Chloro-4-nitropyridine N-oxide is not available

in the public domain. However, based on the structure and known fragmentation patterns of

pyridine N-oxides and nitroaromatic compounds, the following key fragments are anticipated:

m/z Proposed Fragment

174/176
[M]⁺ (Molecular ion peak, showing isotopic

pattern for Chlorine)

158/160 [M-O]⁺ (Loss of oxygen from the N-oxide)

128/130 [M-NO₂]⁺ (Loss of the nitro group)

112/114 [M-O-NO₂]⁺

93 [C₅H₃ClN]⁺

77 [C₅H₃N]⁺

Visualizations
The following diagrams illustrate the chemical structure and a general workflow for the

spectroscopic analysis of 3-Chloro-4-nitropyridine N-oxide.
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General Workflow for Spectroscopic Analysis
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Click to download full resolution via product page

Caption: General workflow for the spectroscopic analysis of a chemical compound.
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Structure and Key Mass Spectrometry Fragments

3-Chloro-4-nitropyridine N-oxide Expected Mass Fragments (m/z)

C₅H₃ClN₂O₃

M.W. 174.54
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Caption: Chemical structure and expected MS fragmentation of 3-Chloro-4-nitropyridine N-
oxide.

To cite this document: BenchChem. [Spectroscopic Profile of 3-Chloro-4-nitropyridine N-
oxide: A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b102940/docs#spectroscopic-profile-of-3-chloro-4-
nitropyridine-n-oxide-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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